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Compound of Interest

Compound Name: Triglycidyl Isocyanurate-d15

Cat. No.: B15558142

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Triglycidyl isocyanurate (TGIC) is a trifunctional epoxy compound primarily used as a cross-

linking agent in polyester powder coatings. Its high reactivity, which makes it effective for

industrial applications, also underlies its toxicological significance. This technical guide

provides a comprehensive overview of the toxicology of TGIC, with a focus on its genotoxic

potential and mechanisms of action. The information is intended for researchers, scientists, and

drug development professionals who may encounter this compound in their work or are

interested in the toxicology of reactive electrophiles.

Acute and Chronic Toxicity
TGIC exhibits moderate acute toxicity via oral and inhalation routes and low acute toxicity via

dermal exposure. Chronic exposure can lead to more severe health effects, including damage

to multiple organ systems.

Quantitative Acute Toxicity Data
A summary of acute toxicity values for Triglycidyl Isocyanurate is presented in Table 1.
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Test Species Route Value Reference

LD50 Rat Oral
188 - 715 mg/kg

bw
[1]

LC50 Rat Inhalation

>300 - 650

mg/m³ (4-hour

exposure)

[1]

LD50 Rat Dermal >2000 mg/kg bw [1]

Sub-chronic and Chronic Toxicity
Repeated exposure to TGIC has been shown to cause a range of adverse effects. In a 13-

week dietary study in male rats, a dose-related decrease in the number of spermatozoa was

observed.[2] Other reported effects from short-term repeated exposure studies in rodents

include damage to the kidneys, liver, lungs, and gastrointestinal tract.[2]

Genotoxicity and Carcinogenicity
A significant concern regarding TGIC is its genotoxic potential. It has consistently demonstrated

mutagenic and clastogenic activity in a variety of in vitro and in vivo assays.

Mutagenicity
TGIC is a direct-acting mutagen.[1] It has been shown to be mutagenic in the Ames test

(bacterial reverse mutation assay) and in mammalian cells, such as the mouse lymphoma

assay.[1]

Clastogenicity
TGIC has been shown to induce chromosomal aberrations in both somatic and germ cells. In

vivo studies have demonstrated the induction of chromosomal aberrations in the bone marrow

of hamsters and in the spermatogonial cells of mice following oral administration.[2] This

clastogenic activity in germ cells is of particular concern as it indicates the potential for heritable

genetic damage.[3]

Carcinogenicity
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While TGIC's genotoxic profile suggests a carcinogenic potential, long-term carcinogenicity

bioassays in animals have not provided conclusive evidence of carcinogenicity.[1] However,

given its ability to cause genetic damage, it is prudent to handle TGIC as a potential human

carcinogen.

Reproductive and Developmental Toxicity
The genotoxic effects of TGIC extend to reproductive toxicity. The induction of chromosomal

aberrations in spermatogonial cells and a reduction in sperm count in rats indicate a potential

for adverse effects on male fertility.[2][3] A dominant lethal test in mice produced equivocal

results, with one study showing reduced fertility.[4] Data on the developmental toxicity of TGIC

is limited.[2]

Skin and Respiratory Sensitization
TGIC is a known skin sensitizer in humans and has been confirmed in guinea pig maximization

tests.[1][2] Occupational exposure has led to cases of allergic contact dermatitis.[3] There is

also evidence to suggest that TGIC can act as a respiratory sensitizer, potentially leading to

occupational asthma.[1]

Mechanism of Action
The toxicity of TGIC is primarily attributed to its three reactive epoxy groups. These groups can

readily react with nucleophilic sites in biological macromolecules, including DNA and proteins.

DNA Alkylation and Cross-linking
The primary mechanism of TGIC-induced genotoxicity is believed to be the alkylation of DNA.

The epoxide rings can open and form covalent bonds with DNA bases, leading to the formation

of DNA adducts. As a trifunctional molecule, TGIC has the potential to cross-link DNA strands,

which can interfere with DNA replication and transcription, ultimately leading to mutations and

cell death.[4][5]
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Figure 1: Mechanism of TGIC-induced DNA damage.

Activation of p53 Signaling Pathway
In addition to direct DNA damage, TGIC has been shown to inhibit the growth of human non-

small cell lung cancer cells by activating the p53 signaling pathway.[5] The p53 tumor

suppressor protein is a critical regulator of the cell cycle and apoptosis. DNA damage can

trigger the activation of p53, leading to cell cycle arrest to allow for DNA repair, or apoptosis if

the damage is too severe.
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Figure 2: p53-mediated cellular response to TGIC.
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Experimental Protocols
Detailed experimental protocols for the key toxicological studies cited are not always publicly

available as they are often part of proprietary industry reports. However, the following sections

describe representative methodologies based on established OECD guidelines that are

typically followed for such studies.

Ames Test (Bacterial Reverse Mutation Assay)
This in vitro test is used to assess the mutagenic potential of a substance to induce reverse

mutations in several strains of Salmonella typhimurium and Escherichia coli.

Test System: Histidine-requiring strains of S. typhimurium (e.g., TA98, TA100, TA1535,

TA1537) and/or tryptophan-requiring strain of E. coli (e.g., WP2 uvrA).

Method: The test substance, at several dose levels, is incubated with the bacterial tester

strains in the presence and absence of a metabolic activation system (S9 fraction from

induced rat liver). The mixture is plated on a minimal agar medium. After incubation for 48-72

hours, the number of revertant colonies (colonies that have regained the ability to synthesize

the required amino acid) is counted.

Evaluation: A substance is considered mutagenic if it causes a dose-related increase in the

number of revertant colonies compared to the solvent control.

In Vivo Mammalian Spermatogonial Chromosomal
Aberration Test
This assay is used to identify substances that cause structural chromosomal aberrations in

mammalian spermatogonial cells.

Test System: Laboratory mice or rats.

Method: Animals are administered the test substance, typically by gavage or intraperitoneal

injection, at three dose levels. A positive and a negative control group are also included. At

appropriate time intervals after treatment, the animals are euthanized, and the testes are

removed. Testicular tubules are processed to produce slides of spermatogonial metaphase
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cells. The slides are stained, and metaphase spreads are analyzed for chromosomal

aberrations.

Evaluation: A substance is considered to induce chromosomal aberrations if there is a

statistically significant, dose-dependent increase in the number of cells with chromosomal

aberrations in the treated groups compared to the negative control group.

Guinea Pig Maximization Test (for Skin Sensitization)
This in vivo test is used to assess the potential of a substance to cause skin sensitization.

Test System: Guinea pigs.

Method: The test consists of an induction phase and a challenge phase.

Induction Phase: The test substance is administered to the animals by both intradermal

injection (with Freund's Complete Adjuvant to enhance the immune response) and topical

application.

Challenge Phase: After a rest period of 10-14 days, the animals are challenged with a

non-irritating concentration of the test substance applied topically to a previously untreated

area.

Evaluation: The skin reactions at the challenge sites are observed and scored for erythema

and edema at 24 and 48 hours after patch removal. The incidence and severity of the skin

reactions in the test group are compared to a control group that did not undergo the

induction phase. A substance is considered a skin sensitizer if a significantly higher

proportion of animals in the test group show a positive skin reaction compared to the control

group.

Figure 3: Generalized experimental workflows for key toxicological assays.

Conclusion
Triglycidyl isocyanurate is a reactive chemical with significant toxicological properties. Its

primary hazard is its genotoxicity, with strong evidence for both mutagenic and clastogenic

activity, including in germ cells, which raises concerns for heritable genetic effects. The

mechanism of its toxicity is linked to the alkylating and cross-linking potential of its epoxy
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groups, leading to DNA damage and activation of cellular stress response pathways like the

p53 pathway. It is also a confirmed skin sensitizer and a potential respiratory sensitizer. Due to

its toxicological profile, stringent control measures are necessary to minimize human exposure

in occupational settings. For researchers and professionals in drug development,

understanding the toxicological properties of reactive compounds like TGIC is crucial for hazard

identification and risk assessment of new chemical entities with similar structural motifs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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